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Compound of Interest

Compound Name: 1,1-Diethoxybutane

Cat. No.: B1585066

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological and
safety information for 1,1-Diethoxybutane (CAS No: 3658-95-5). A thorough review of publicly
accessible data, including Safety Data Sheets (SDS), chemical databases, and regulatory
information, was conducted. The findings indicate that while 1,1-Diethoxybutane is
consistently classified as a flammable liquid, a skin irritant, and a serious eye irritant, there is a
significant lack of quantitative experimental data for key toxicological endpoints. This document
summarizes the existing hazard information, highlights the data gaps, and provides context
with information on related chemical structures where appropriate. The content is structured to
serve as a foundational resource for professionals in research and drug development who may
be handling or evaluating this chemical.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,1-Diethoxybutane is presented in
Table 1. This information is critical for safe handling, storage, and experimental design.

Table 1: Chemical and Physical Properties of 1,1-Diethoxybutane
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Property Value Reference(s)
CAS Number 3658-95-5 [1112]
EC Number 222-913-5 [2]
Molecular Formula CsH1s02 [11[3]
Molecular Weight 146.23 g/mol [11[3]
Butyraldehyde diethyl acetal,
Synonyms ) [11[3114]
n-Butyraldehyde diethyl acetal
Appearance Liquid [2]
Boiling Point 143 °C at 760 mmHg
, 0.820 - 0.829 g/cm? at 20-25
Density [5]
°C
Flash Point 28.89 - 30 °C (84 - 86 °F) [2][5]
Solubility No data available

Vapor Pressure

No data available

Refractive Index

1.393-1.399 at 20 °C

[5]

Hazard Identification and Classification

1,1-Diethoxybutane is classified as a hazardous chemical according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its flammability and its irritant effects on skin and eyes. Some sources also

indicate a potential for skin sensitization.

Table 2: GHS Hazard Classification for 1,1-Diethoxybutane
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Hazard Class Category Hazard Statement Reference(s)
H225: Highly
flammable liquid and
Flammable Liquids Category 2 or 3 vapourH226: [1114]
Flammable liquid and
vapour
Skin H315: Causes skin
) o Category 2 o [1][4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N [11[4]
Damage/Eye Irritation eye irritation

) o H317: May cause an
Skin Sensitization - o _ [1]
allergic skin reaction

Note: The classification for flammable liquids and the inclusion of skin sensitization may vary
between suppliers based on the data they have considered.
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Preparation

Select Bacterial Strains Prepare Test Substance Prepare S9 Mix
(e.g., S. typhimurium TA98, TA100) (1,1-Diethoxybutane in solvent) (for metabolic activation)

Experiment
Y

Mix Bacteria, Test Substance,
and +/- S9 Mix N

AJ

Ay

Y

Pour onto Minimal
Glucose Agar Plates

Y

Incubate at 37°C
for 48-72 hours

Data Analysis
Y

Count Revertant Colonies

Y

Compare to Negative Control

Y

Assess for Dose-Response
and Biological Relevance

Conclusion:
Mutagenic or Non-Mutagenic
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Chemical of Interest:
1,1-Diethoxybutane

Search for Toxicological Data

Quantitative Data Available?

y

Qualitative Hazard Data
(Flammable, Irritant)

Yes No

Data Gaps ldentified
(Acute, Geno, Repro, etc.)

Quantitative Risk Assessment
(Derive DNEL, PDE, etc.)

Apply Precautionary Principle

'

Hazard-Based Risk Management

v

Engineering Controls Avoid Ignition Sources Use of PPE
(Fume Hood, Ventilation) 9 (Gloves, Goggles)

Safe Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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